N-[1-butyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]acetamide

• IUPAC Name: N-[1-butyl-2,5-dioxo-4-(trifluoromethyl)imidazolidin-4-yl]acetamide
• InChI: InChI=1S/C10H14F3N3O3/c1-3-4-5-16-7(18)9(10(11,12)13,14-6(2)17)15-8(16)19/h3-5H2,1-2H3,(H,14,17)(H,15,19)
• InChI Key: WDVXIQFXIXGDMU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C(NC1=O)(C(F)(F)F)NC(=O)C
• Molecular Formula: C10H14F3N3O3
• Molecular Weight: 281.23 g/mol

Description

N-[1-butyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BTA-1, and it has been synthesized using different methods.

Scientific Research Applications

BTA-1 has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, BTA-1 has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. BTA-1 has also been studied for its potential use as a diagnostic tool for detecting cancer cells.

Mechanism of Action

BTA-1 exerts its effects through the inhibition of the enzyme carbonic anhydrase, which is involved in various physiological processes, including acid-base balance and ion transport. By inhibiting this enzyme, BTA-1 can modulate various cellular processes, including cell proliferation, cell migration, and apoptosis.
Biochemical and Physiological Effects
BTA-1 has been shown to have various biochemical and physiological effects. In cancer cells, BTA-1 has been shown to inhibit cell proliferation and induce apoptosis. BTA-1 has also been shown to inhibit the migration of cancer cells, which is an essential process for cancer metastasis. In addition, BTA-1 has been shown to modulate the activity of various ion channels, which are involved in various physiological processes, including the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

BTA-1 has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. BTA-1 is also readily available and can be used in various experimental setups. However, BTA-1 has some limitations, including its low solubility in water, which can limit its use in certain experimental setups. In addition, BTA-1 can be toxic at high concentrations, which can limit its use in certain cell culture experiments.

Future Directions

BTA-1 has several potential future directions for scientific research. One potential direction is the continued investigation of its potential use as a drug candidate for the treatment of various diseases. Another potential direction is the development of new synthetic methods for BTA-1, which can improve its purity and yield. Additionally, further studies are needed to investigate the potential use of BTA-1 as a diagnostic tool for detecting cancer cells. Finally, the investigation of the mechanism of action of BTA-1 and its effects on various physiological processes can provide insights into the potential use of this compound in various fields.